Cas no 15828-08-7 (N-tert-Butylnicotinamide)

N-tert-Butylnicotinamide structure
N-tert-Butylnicotinamide structure
Product Name:N-tert-Butylnicotinamide
CAS No:15828-08-7
MF:C10H14N2O
MW:178.230962276459
MDL:MFCD00707839
CID:857385
PubChem ID:3649300
Update Time:2025-04-19

N-tert-Butylnicotinamide Chemical and Physical Properties

Names and Identifiers

    • N-TERT-BUTYLNICOTINAMIDE
    • CS-0160414
    • MFCD00707839
    • Z54128355
    • DA-43936
    • AKOS003001514
    • 15828-08-7
    • N-tert-butylpyridine-3-carboxamide
    • Oprea1_175742
    • SCHEMBL2732281
    • DTXSID50394643
    • BS-15469
    • 3-Pyridinecarboxamide, N-(1,1-dimethylethyl)-
    • N-(tert-Butyl)nicotinamide
    • D83193
    • N-tert-Butylnicotinamide
    • MDL： MFCD00707839
    • Inchi： 1S/C10H14N2O/c1-10(2,3)12-9(13)8-5-4-6-11-7-8/h4-7H,1-3H3,(H,12,13)
    • InChI Key： UKLIVFNPJKDBAX-UHFFFAOYSA-N
    • SMILES： O=C(C1C=NC=CC=1)NC(C)(C)C

Computed Properties

  • Exact Mass: 178.11072
  • Monoisotopic Mass: 178.111
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 42Ų

Experimental Properties

  • PSA: 41.99

N-tert-Butylnicotinamide Pricemore >>

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 15828-08-7 95%
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
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 15828-08-7 96%
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N-tert-Butylnicotinamide Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:15828-08-7)N-tert-Butylnicotinamide
Order Number:A883443
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 11:09
Price ($):400.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:15828-08-7)N-tert-Butylnicotinamide
A883443
Purity:99%
Quantity:25g
Price ($):400.0
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